Cas no 1238062-19-5 (Tert-butyl 3-iodo-4-phenyl-1H-pyrazole-1-carboxylate)

• Product Name: Tert-butyl 3-iodo-4-phenyl-1H-pyrazole-1-carboxylate
• CAS No: 1238062-19-5
• MF: C₁₄H₁₅IN₂O₂
• MW: 370.185575723648
• CID: 2149419
• Update Time: 2023-08-03

Tert-butyl 3-iodo-4-phenyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-phenyl-1H-pyrazole-1-carboxylate
• Tert-butyl 3-iodo-4-phenyl-1H-pyrazole-1-carboxylate

• Inchi： 1S/C14H15IN2O2/c1-14(2,3)19-13(18)17-9-11(12(15)16-17)10-7-5-4-6-8-10/h4-9H,1-3H3
• InChI Key： KDHWJGJLUWAFTH-UHFFFAOYSA-N
• SMILES： IC1C(C2C=CC=CC=2)=CN(C(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 370.018
• Monoisotopic Mass: 370.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1